Cas no 28808-62-0 (Fraxinellone)

• Product Name: Fraxinellone
• CAS No: 28808-62-0
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD11101451
• CID: 53377
• PubChem ID: 354335647
• Update Time: 2025-04-18

Fraxinellone Chemical and Physical Properties

Names and Identifiers

• FRAXINELLONE
• 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-
• tetrahydro-3a,7-dimethyl-,(3R,3aR)- (9CI)
• (3R)-3β-(3-Furanyl)-3aβ,7-dimethyl-1,3,3a,4,5,6-hexahydroisobenzofuran-1-one
• (3R)-3β-(3-Furyl)-3a,4,5,6-tetrahydro-3aβ,7-dimethylisobenzofuran-1(3H)-one
• 3-(3-Furyl)-3a,4,5,6-tetrahydro-3a,7-dimethylphthalide
• FRAXINELLONE(RG)
• 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
• (3R,3aR)-3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydroisobenzofuran-1(3H)-one
• [ "" ]
• NSC638730
• Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-
• 3-Furan-3-yl-3a,7-dimethyl-3a,4,5,6-tetrahydro-3H-isobenzofuran-1-one
• Fraxinellone, >=98% (HPLC)
• 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
• s9100
• 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-
• NCGC0038549
• AKOS021768192
• 2HP328XN7C
• NCGC00385492-02
• 28808-62-0
• CS-0008274
• Q-100363
• HY-N0242
• SCHEMBL17503653
• CHEMBL257170
• AC-35090
• (3R,3aR)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
• CHEBI:181043
• F1187
• CCG-266803
• (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone
• A876614
• MFCD11101451
• HMS3886L16
• BS-16428
• (3R,3aS)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
• (3R,3aR)-3-(uran-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzouran-1-one
• NCGC00385492-01
• NCI60_012928
• DTXSID30951450
• (3R*,3aR*)-3-(3-furanyl)-3a,4,5,6- tetrahydro-3a,7-dimethyl-2-benzofuran-1(3H)-one
• 3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydro-2-benzofuran-1(3H)-one
• NSC-638730
• MLS000071950
• MLSMR
• SMR000009046
• 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-; 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-; Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl- (8CI); (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone; Fraxinellone
• 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-(9CI)
• Fraxinellone

• MDL： MFCD11101451
• Inchi： 1S/C14H16O3/c1-9-4-3-6-14(2)11(9)13(15)17-12(14)10-5-7-16-8-10/h5,7-8,12H,3-4,6H2,1-2H3/t12-,14+/m0/s1
• InChI Key： XYYAFLHHHZVPRN-GXTWGEPZSA-N
• SMILES： O1C(C2=C(C)CCC[C@@]2(C)[C@@H]1C1=COC=C1)=O

Computed Properties

• Exact Mass: 232.11000
• Monoisotopic Mass: 232.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.4
• Molecular Weight: 232.27
• XLogP3: 2.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1649 (rough estimate)
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 372.9℃/760mmHg
• Flash Point: 179.3±24.6 °C
• Refractive Index: 1.5557 (estimate)
• PSA: 39.44000
• LogP: 3.38420

Fraxinellone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： 24/25
• RTECS：TI3767000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans
• Sesquiterpenoids